Cas no 2251053-04-8 (6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine)

• Product Name: 6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine
• CAS No: 2251053-04-8
• MF: C₁₀H₃BrCl₂N₂O
• MW: 317.953619241714
• MDL: MFCD31621199
• CID: 5174776
• Update Time: 2025-10-24

6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine

• MDL： MFCD31621199
• Inchi： 1S/C10H3BrCl2N2O/c11-6-2-4(12)1-5-7-9(16-8(5)6)10(13)15-3-14-7/h1-3H
• InChI Key： XCYOHUQJODZVOE-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2OC3=C(Br)C=C(Cl)C=C3C2=N1

Additional information on 6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine

Comprehensive Overview of 6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine (CAS No. 2251053-04-8)

6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine (CAS No. 2251053-04-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzofuropyrimidine class, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in various diseases.

The molecular structure of 6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine features a fused ring system incorporating bromine and chlorine substituents, which enhance its reactivity and binding affinity. This makes it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of kinase inhibitors, a hot topic in oncology research. Kinase inhibitors are pivotal in cancer therapy, and the search for novel scaffolds like benzofuropyrimidines is a growing trend in medicinal chemistry.

In addition to its pharmaceutical potential, 6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine is also being investigated for its applications in material science. Its robust aromatic system and halogenated groups make it a candidate for organic electronic devices, such as OLEDs (Organic Light-Emitting Diodes). This aligns with the rising demand for sustainable and efficient materials in the tech industry.

From a synthetic perspective, the compound's CAS No. 2251053-04-8 is frequently searched in chemical databases by researchers looking for reliable suppliers or synthetic protocols. Its purity and stability are critical factors, especially for high-throughput screening in drug discovery. Questions like "How to synthesize 6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine?" or "What are the spectroscopic properties of CAS 2251053-04-8?" are common in academic and industrial forums.

Environmental and safety considerations are also paramount when working with halogenated compounds. While 6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine is not classified as hazardous under standard guidelines, proper handling and disposal practices are recommended. This reflects the broader industry focus on green chemistry and sustainable practices, which are increasingly influencing research priorities.

In summary, 6-Bromo-4,8-dichloro[1]benzofuro[3,2-d]pyrimidine (CAS No. 2251053-04-8) is a versatile compound with promising applications in drug development and material science. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of kinase inhibitors and organic electronics. As the scientific community continues to explore its potential, this compound is likely to remain a key player in innovative chemical solutions.